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Compound of Interest

Compound Name: 4-lodophenol

Cat. No.: B032979

An In-depth Technical Guide to the Thermochemical Properties of 4-lodophenol

This technical guide provides a comprehensive overview of the thermochemical data for 4-
iodophenol (CAS No: 540-38-5), tailored for researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data, details the experimental
protocols used for their determination, and presents a visual workflow of the experimental
process.

Quantitative Thermochemical Data

The thermochemical properties of 4-iodophenol have been determined through various
experimental and computational methods. The following tables summarize the key quantitative
data available in the literature.

Table 1: Enthalpic and Thermodynamic Properties
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Property Value Units Notes

Derived from

Standard Molar combustion
Enthalpy of Formation  -(14.3 £ 2.3) kJ-mol—1 calorimetry and
(gas, 298.15 K) sublimation enthalpy.

[1](2]

Standard Molar
Enthalpy of

) ) -2980.3+ 4.2 kJ-mol-1 [31[4]
Combustion (solid,

298.15 K)

Table 2: Physical Properties

Property Value Units Conditions
Melting Point 92-94 °C (lit.) (516171
Boiling Point 287 °C at 760 mmHg[5][8]
138 °C at 5 mmHg (lit.)[6][7]

Vapor Pressure 0.0015 mmHg at 25 °CJ8]
0.00616 mmHg Not specified

Density 2.13 g/cm3 at 25 °CJ8]
20+0.1 g/cm3 Not specified[5]

Experimental Protocols

The determination of the thermochemical data for 4-iodophenol involves precise and
specialized experimental techniques. The primary methods cited are rotating-bomb combustion
calorimetry for determining the enthalpy of formation in the condensed phase, and high-
temperature Calvet microcalorimetry for measuring the enthalpy of sublimation.

Rotating-Bomb Combustion Calorimetry
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This technique is employed to measure the standard molar energy of combustion of solid 4-
iodophenol.

e Apparatus: A rotating-bomb calorimeter is used. This setup allows for the complete
combustion of the sample in an oxygen-rich environment and ensures that the final products
are in a well-defined thermodynamic state.

e Procedure:

o A pellet of 4-iodophenol of known mass is placed in a crucible inside the combustion
bomb.

o The bomb is filled with high-purity oxygen to a pressure of approximately 3.04 MPa.

o A small amount of water is added to the bomb to ensure that the combustion products are
in their standard states (COz2(g), Iz(cr), and H20(l)).[2]

o The bomb is placed in a calorimeter, and the system is allowed to reach thermal
equilibrium.

o The sample is ignited, and the temperature change of the surrounding water is
meticulously recorded.

o The energy of combustion is calculated from the temperature rise, taking into account the
heat capacity of the calorimeter system, which is determined using a standard substance
like benzoic acid.

o Data Analysis: Corrections are applied for the formation of nitric acid from residual nitrogen
in the bomb and for the standard state of all reactants and products to determine the
standard molar energy of combustion.[1] From this, the standard molar enthalpy of formation
in the condensed phase is derived.

High-Temperature Calvet Microcalorimetry

The standard molar enthalpy of sublimation is determined using a high-temperature Calvet
microcalorimeter. This value is crucial for converting the enthalpy of formation from the solid to
the gaseous phase.
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e Apparatus: A Calvet microcalorimeter, which is a highly sensitive heat-flux calorimeter
capable of measuring very small thermal effects.

e Procedure:

o A sample of 4-iodophenol is placed in an effusion cell within the calorimeter at a constant
temperature (T = 298.15 K).

o The sample is allowed to sublimate under vacuum.

o The heat absorbed during the sublimation process is measured by the calorimeter's
detectors.

o Data Analysis: The standard molar enthalpy of sublimation is calculated from the measured
heat flow and the mass of the sublimated sample. This direct measurement provides a
reliable value for the solid-to-gas phase transition enthalpy.[1][2]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the gas-phase standard
molar enthalpy of formation of 4-iodophenol, combining data from two primary experimental
techniques.
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Caption: Workflow for determining the gas-phase enthalpy of formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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